68971-82-4(4-tert-Butylcalix8arene),B1750

4-tert-Butylcalix8arene Properties

Names and Identifiers

- Nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27,29,31(52),33,35,37(51),39,41,43(50),45,47-tetracosaene-49,50,51,52,53,54,55,56-octol,5,11,17,23,29,35,41,47-octakis(1,1-dimethylethyl)-
- 4-tert-Butylcalix[8]arene
- Nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3,5,7(56),...
- Nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,
- Nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27,29,31(52),33,35,37(51),39,41,43(50),45,47-tetracosaene-49,50,51,5
- 4-t-Butylcalix[8]arene
- 5,11,17,23,29,35,41,47-octakis(1,1-dimethylethyl)-49,50,51,52,53,54,55,56-octahydroxycalix[8]arene
- 5,11,17,23,29,35,41,47-octakis(tert-butyl)-49,50,51,52,53,54,55,56-octakis(hydroxy)calix[8]arene
- 5,11,17,23,29,35,41,47-octa-tert-butyl-49,50,51,52,53,54,55,56-octahydroxy-calix[8]arene
- para-tert-butylcalix[8]arene
- p-tBu-calix[8]arene
- Octa-tert-butyl(octahydroxy)calix[8]arene
- NSC344028
- 4-tert-Butylcalix(8)arene
- 4-tert-Butylcalix[8]arene, 95%
- 5,11,17,23,29,35,41,47-octatert-butylnonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(48),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27(52),28,30,33(51),34,36,39(50),40,42,45(49),46-tetracosaene-49,50,51,52,53,54,55,56-octol
- D88854
- 3,3-Dimethyl-2-epoxybutane
- NCIStruc1_000782
- B1750
- NCIStruc2_001502
- Nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27,29,31(52),33,35,37(51),39,41,43(50),45,47-tetracosaene-49,50,51,52,53,54,55,56-octol, 5,11,17,23,29,35,41,47-octakis(1,1-dimethylethyl)-
- MFCD00075392
- BS-48988
- DTXSID1091551
- NCGC00097893-01
- 5,11,17,23,29,35,41,47-octatert-butylnonacyclo[43.3.1.1~3,7~.1~9,13~.1~15,19~.1~21,25~.1~27,31~.1~33,37~.1~39,43~]hexapentaconta-1(49),3(56),4,6,9(55),10,12,15(54),16,18,21(53),22,24,27(52),28,30,33(5 1),34,36,39(50),40,42,45,47-tetracosaene-49,50,51,52,53,54,55,56-octol
- J-700383
- NCGC00014792-02
- CS-0188405
- SCHEMBL13620669
- AKOS001046081
- NSC-344028
- CCG-38274
- FT-0619504
- Z56764928
- 5,11,17,23,29,35,41,47-octa-tert-butylnonacyclo[43.3.1.1?,?.1?,??.1??,??.1??,??.1??,??.1??,??.1??,??]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15(54),16,18,21,23,25(53),27,29,31(52),33,35,37(51),39(50),40,42,45,47-tetracosaen-49,50,51,52,53,54,55,56-octol
- NCI344028
- CHEMBL1988145
- NCGC00014792
- NSC 344028
- F1170-0422
- Nonacyclo(43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43)hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27,29,31(52),33,35,37(51),39,41,43(50),45,47-tetracosaene-49,50,51,52,53,54,55,56-octol, 5,11,17,23,29,35,41,47-octakis(1,1-dimethylethyl)-
- 68971-82-4
- p-t-butylcalix[8]arene
- OLZFZIXORGGLLS-UHFFFAOYSA-N
- 5,11,17,23,29,35,41,47-octa-tert-butylnonacyclo[43.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?.1(2)(1),(2)?.1(2)?,(3)(1).1(3)(3),(3)?.1(3)?,?(3)]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27(52),28,30,33(51),34,36,39(50),40,42,45,47-tetracosaen-49,50,51,52,53,54,55,56-octol
- +Expand
- MDL： MFCD00075392
- InChIKey： OLZFZIXORGGLLS-UHFFFAOYSA-N
- Inchi： 1S/C88H112O8/c1-81(2,3)65-33-49-25-51-35-66(82(4,5)6)37-53(74(51)90)27-55-39-68(84(10,11)12)41-57(76(55)92)29-59-43-70(86(16,17)18)45-61(78(59)94)31-63-47-72(88(22,23)24)48-64(80(63)96)32-62-46-71(87(19,20)21)44-60(79(62)95)30-58-42-69(85(13,14)15)40-56(77(58)93)28-54-38-67(83(7,8)9)36-52(75(54)91)26-50(34-65)73(49)89/h33-48,89-96H,25-32H2,1-24H3
- SMILES： O([H])C1=C2C([H])=C(C([H])=C1C([H])([H])C1C(=C(C([H])=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1C(=C(C([H])=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1C(=C(C([H])=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1C(=C(C([H])=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1=C(C(=C([H])C(=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1=C(C(=C([H])C(=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1=C(C(=C([H])C(=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C2([H])[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
- BRN： 2612052

Computed Properties

Exact Mass: 1296.84000
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 8
Monoisotopic Mass: 1296.836
Heavy Atom Count: 96
Complexity: 1850
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 25.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 162

Experimental Properties

LogP: 20.75120
PSA: 161.84000
Refractive Index: 1.6000 (estimate)
Boiling Point: 845.32°C (rough estimate)
Melting Point: 411-412 °C (lit.)
Solubility: Insuluble (6.5E-10 g/L) (25 ºC),
Color/Form: White powder.
Solubility: Soluble in water.
Density: 1.095±0.06 g/cm3 (20 ºC 760 Torr),

4-tert-Butylcalix8arene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003MIL-1g	4-TERT-BUTYLCALIX[8]ARENE	68971-82-4	98%	1g	$19.00	2024-04-22
A2B Chem LLC	AB68349-1g	4-tert-Butylcalix[8]arene	68971-82-4	98%	1g	$17.00	2024-04-19
Aaron	AR003MQX-250mg	4-TERT-BUTYLCALIX[8]ARENE	68971-82-4		250mg	$6.00
abcr	AB132170-1 g	4-tert-Butylcalix[8]arene, 96%; .	68971-82-4	96%	1 g	€52.00	2023-07-20
Ambeed	A716285-1g	4-tert-Butylcalix[8]arene	68971-82-4	98%	1g	$23.0	2024-05-30
Apollo Scientific	OR24574-5g	4-(tert-Butyl)calix[8]arene	68971-82-4	98+%	5g	£63.00	2024-05-25
eNovation Chemicals LLC	D627841-5g	4-tert-Butylcalix[8]arene	68971-82-4	97%	5g	$200	2022-10-11
TRC	B750253-50mg	4-tert-Butylcalix[8]arene	68971-82-4		50mg	$ 50.00	2022-06-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B21443-1g	4-tert-Butylcalix[8]arene, 96%	68971-82-4	96%	1g	￥211.00	2023-02-26
BAI LING WEI Technology Co., Ltd.	B1750-25G	4-tert-Butylcalix[8]arene	68971-82-4	98.0%(LC)	25G	￥ 1720	2022-04-26

4-tert-Butylcalix8arene Synthesis

Synthetic Circuit 1

2467-07-4

810-52-6

68971-82-4

81475-22-1

Reaction Conditions

1.1 Catalysts: Trifluoroacetic acid Solvents: Chloroform ; rt; 1 h, rt

Reference

Quantitative and convergent synthesis of p-t-butylcalix[8]arene

Falana, Olusegun M.; et al, Tetrahedron Letters, 2015, 56(23), 3240-3242

Synthetic Circuit 2

98-54-4

50-00-0

68971-82-4

81475-22-1

60705-62-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Water ; rt → 120 °C; 1 h, 200 °C; 1 h, 200 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 30 min, rt

Reference

A more benign approach to the synthesis of calixarenes

Makha, Mohamed; et al, Green Chemistry, 2004, 6(3), 158-160

Synthetic Circuit 3

98-54-4

50-00-0

68971-82-4

84161-29-5

81475-22-1

78092-53-2

60705-62-6

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetralin

Reference

Improved synthesis of 5,11,17,23,29-penta-t-butylcalix[5]arene-31,32,33,34,35-pentol and immobilization of the conformation by O-alkylation

Iwamoto, Koji; et al, Bulletin of the Chemical Society of Japan, 1994, 67(5), 1499-502

Synthetic Circuit 4

98-54-4

50-00-0

68971-82-4

190651-92-4

84161-29-5

81475-22-1

78092-53-2

60705-62-6

Reaction Conditions

1.1 Catalysts: Tin tetrachloride Solvents: Dichloromethane ; 15 °C; 30 min, 15 °C
1.2 Solvents: Dichloromethane ; 4 h, 15 °C; 16 h, 15 °C
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

An expedient one-pot synthesis of para-tert-butylcalix[8]- and [9]arene

Bew, Sean P.; et al, Chemical Communications (Cambridge, 2007, (9), 975-977

Synthetic Circuit 5

110-88-3

98-54-4

68971-82-4

190651-92-4

84161-29-5

81475-22-1

78092-53-2

60705-62-6

Reaction Conditions

1.1 Reagents: Magnesium triflate Solvents: Dichloromethane ; 30 min, 120 °C

Reference

Do Commercially Available Metal Salts Mediate Calixarene Formation via Hydrogen-Bonded Dimers?

Bew, Sean P.; et al, Journal of Organic Chemistry, 2011, 76(17), 7076-7083

Synthetic Circuit 6

110-88-3

98-54-4

68971-82-4

190651-92-4

84161-29-5

81475-22-1

78092-53-2

60705-62-6

Reaction Conditions

1.1 Catalysts: Ferrocenium tetrafluoroborate Solvents: 1,3,5-Trioxane ; 30 min, 120 °C

Reference

Synthesis and reactions of calixarenes using microwave irradiation

Bew, Sean P.; et al, Polymer Preprints (American Chemical Society, 2008, 49(2), 957-958

Synthetic Circuit 7

421546-91-0

810-52-6

68971-82-4

190651-92-4

84161-29-5

81475-22-1

78092-53-2

60705-62-6

Reaction Conditions

1.1 Catalysts: Ferrocenium tetrafluoroborate Solvents: Dichloromethane ; 60 min, 120 °C

Reference

Synthesis and reactions of calixarenes using microwave irradiation

Bew, Sean P.; et al, Polymer Preprints (American Chemical Society, 2008, 49(2), 957-958

4-tert-Butylcalix8arene Raw materials

4-tert-Butylcalix8arene Preparation Products

4-tert-Butylcalix8arene Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:68971-82-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:68971-82-4)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:68971-82-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

4-tert-Butylcalix8arene Related Literature

1. Actinide complexes of the calixarenes. Part 2. Synthesis and crystal structure of a novel thorium(IV) complex of p-tert-butylcalix[8]arene

Jack M. Harrowfield,Mark I. Ogden,Allan H. White J. Chem. Soc. Dalton Trans. 1991 2625
2. Calixarene–polymer hybrid film for selective detection of hydrocarbons in water

Charles Heath,Bobby Pejcic,Matthew Myers New J. Chem. 2017 41 6195
3. Computational optimization of a novel solid-state sensor for stable assay of isoxsuprine hydrochloride in the presence of its nephrotoxic/hepatotoxic photothermal degradation products: application in different sampling matrices

Khadiga M. Kelani,Eman S. Elzanfaly,Michael K. Halim,Ahmed S. Saad New J. Chem. 2020 44 15260
4. Ethyleneglycol tungsten complexes of calix[6 and 8]arenes: synthesis, characterization and ROP of ε-caprolactone

Yuanzhuo Li,Ke-Qing Zhao,Chun Feng,Mark R. J. Elsegood,Timothy J. Prior,Xinsen Sun,Carl Redshaw Dalton Trans. 2014 43 13612
5. Efficient removal of pentachlorophenol from aqueous solution by 4-tert-butylcalix[8]arene modified thermally sensitive hydrogels

Ying Guo,Bing Liao,Kun Wang,Yangyang Zhao,Qiwen Yong,Hongwei Zhao,Hao Pang RSC Adv. 2018 8 6840
6. Efficient removal of pentachlorophenol from aqueous solution by 4-tert-butylcalix[8]arene modified thermally sensitive hydrogels

Ying Guo,Bing Liao,Kun Wang,Yangyang Zhao,Qiwen Yong,Hongwei Zhao,Hao Pang RSC Adv. 2018 8 6840
7. Enhanced catalysis and enantioselective resolution of racemic naproxen methyl ester by lipase encapsulated within iron oxide nanoparticles coated with calix[8]arene valeric acid complexes

Serkan Sayin,Enise Akoz,Mustafa Yilmaz Org. Biomol. Chem. 2014 12 6634
8. The selective functionalisation and difunctionalisation of p-substituted calix[6]arene and calix[8]arenes using hydrophilic moieties

Gwéna?lle Hervé,Dirk Uwe Hahn,Anne-Cécile Hervé,Kerry J. Goodworth,Alison M. Hill,Helen C. Hailes Org. Biomol. Chem. 2003 1 427
9. Metallocalixarene catalysts: α-olefin polymerization and ROP of cyclic esters

Carl Redshaw Dalton Trans. 2016 45 9018
10. Heterometallic cobalt(ii) calix[6 and 8]arenes: synthesis, structure and electrochemical activity

Anna Ignaszak,Nigel Patterson,Connor O'Brien,Allison True,Mark R. J. Elsegood,Timothy J. Prior,Carl Redshaw RSC Adv. 2022 12 11672

Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Cas no 68971-82-4 (4-tert-Butylcalix8arene)

4-tert-Butylcalix8arene Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-tert-Butylcalix8arene Price

4-tert-Butylcalix8arene Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

4-tert-Butylcalix8arene Raw materials

4-tert-Butylcalix8arene Preparation Products

4-tert-Butylcalix8arene Suppliers

4-tert-Butylcalix8arene Related Literature

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